Cas no 54404-01-2 (Benzenethiol, 2-bromo-4-chloro-)

• Product Name: Benzenethiol, 2-bromo-4-chloro-
• CAS No: 54404-01-2
• MF: C₆H₄BrClS
• MW: 223.517958641052
• CID: 354690
• PubChem ID: 21816837
• Update Time: 2025-04-19

Benzenethiol, 2-bromo-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-bromo-4-chloro-
• 2-Bromo-4-chlorobenzenethiol
• 54404-01-2
• SCHEMBL1355630
• DTXSID80618389
• CS-0268809
• DOENFIYZEDUWRR-UHFFFAOYSA-N
• 2-bromo-4-chlorothiophenol
• EN300-673734
• 2-Bromo-4-chloro-benzenethiol
• AKOS027385861
• 2-Bromo-4-chlorobenzene-1-thiol
• FS-6371
• AT28912

• MDL： MFCD18089363
• Inchi： 1S/C6H4BrClS/c7-5-3-4(8)1-2-6(5)9/h1-3,9H
• InChI Key： DOENFIYZEDUWRR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1S)Cl

Computed Properties

• Exact Mass: 221.89062
• Monoisotopic Mass: 221.891
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols